N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-5-ethyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-5-ethyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H13ClN4O3/c1-2-11-13(18-8-22-11)15(21)17-7-12-19-14(20-23-12)9-5-3-4-6-10(9)16/h3-6,8H,2,7H2,1H3,(H,17,21)
• InChI Key: FTIGNFCLLHJUDF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CO1)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3Cl
• Molecular Formula: C15H13ClN4O3
• Molecular Weight: 332.74 g/mol

Description

Molecular Structure Analysis

The compound’s structure includes an oxadiazole ring and an oxazole ring, both of which are heterocyclic compounds containing nitrogen and oxygen atoms. These rings can participate in pi stacking interactions and hydrogen bonding, which could influence the compound’s physical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. Factors such as the presence of polar functional groups, the size and shape of the molecule, and the presence of aromatic rings could influence properties like solubility, melting point, and boiling point.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Additionally, the compound could be tested for biological activity to determine potential applications in medicine or other fields.